Cas no 110128-59-1 (3,4-Isoquinolinediamine, 1-methoxy-)

3,4-Isoquinolinediamine, 1-methoxy- structure
110128-59-1 structure
Product Name:3,4-Isoquinolinediamine, 1-methoxy-
CAS No:110128-59-1
MF:C10H11N3O
MW:189.213841676712
CID:1196345
Update Time:2024-08-05

3,4-Isoquinolinediamine, 1-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Isoquinolinediamine, 1-methoxy-
    • Inchi: 1S/C10H11N3O/c1-14-10-7-5-3-2-4-6(7)8(11)9(12)13-10/h2-5H,11H2,1H3,(H2,12,13)
    • InChI Key: QFRWNOYGMFAQLX-UHFFFAOYSA-N
    • SMILES: C1(OC)C2=C(C=CC=C2)C(N)=C(N)N=1

Computed Properties

  • Exact Mass: 189.09033

Experimental Properties

  • Density: 1.301±0.06 g/cm3(Predicted)
  • Melting Point: 119-120 °C(Solv: ligroine (8032-32-4))
  • Boiling Point: 422.0±40.0 °C(Predicted)
  • PSA: 74.16
  • pka: 3.67±0.50(Predicted)
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